Cas no 1361116-63-3 (4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 1361116-63-3
• MF: C₁₄H₂₁BrN₂O₂S
• MW: 361.297741651535
• CID: 4697094
• Update Time: 2025-07-14

4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-bromo-4-methylthiazol-2-yl)piperidine-1-carboxylate
• 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-(5-bromo-4-methyl-1,3-thiazol-2-yl)piperidine-1-carboxylate
• 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester

• Inchi： 1S/C14H21BrN2O2S/c1-9-11(15)20-12(16-9)10-5-7-17(8-6-10)13(18)19-14(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： GPWDALULNWKCDI-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C2CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 354
• Topological Polar Surface Area: 70.7

Additional information on 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester

Introduction to 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester (CAS No. 1361116-63-3)

4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester, identified by its CAS number 1361116-63-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of heterocyclic derivatives, featuring a piperidine core linked to a thiazole moiety, both of which are well-documented for their pharmacological significance. The presence of a 5-bromo substituent and a 4-methyl group on the thiazole ring introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.

The tert-butyl ester functionality at the carboxyl position not only enhances the solubility and stability of the compound but also serves as a versatile handle for further chemical modifications. Such modifications are crucial in the synthesis of novel drug candidates, where structural optimization is key to improving bioactivity, selectivity, and pharmacokinetic profiles. The compound's molecular structure, characterized by its aromatic thiazole ring and nitrogen-rich piperidine core, positions it as a promising candidate for exploring new therapeutic avenues.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The thiazole-piperidine scaffold has emerged as a privileged structure in drug discovery, exhibiting diverse biological activities ranging from antimicrobial to anticancer properties. The specific substitution pattern in 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester aligns with this trend, as the 5-bromo group can modulate receptor binding affinity, while the 4-methyl group contributes to steric hindrance, optimizing interactions with biological targets.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity and receptor interactions. The piperidine ring is particularly noted for its role in enhancing binding affinity to proteins, making it a common motif in kinase inhibitors and other enzyme-targeted drugs. The thiazole moiety, on the other hand, is known for its ability to engage with various biological systems due to its sulfur-containing heterocycle. The combination of these features in 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester suggests broad applicability in drug design.

Recent studies have highlighted the importance of thiazole derivatives in addressing neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, modifications of the thiazole core have led to compounds with demonstrated efficacy in models of neurodegeneration and inflammation. The structural features of our compound, including the 5-bromo and 4-methyl substituents, are reminiscent of molecules that have shown promise in preclinical studies. This underscores the potential of 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-Butyl Ester as a lead compound for further development.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring via cyclization reactions followed by functionalization at the 5-position with a bromine atom. Subsequent introduction of the piperidine moiety via nucleophilic substitution or condensation reactions completes the core structure. The final step involves esterification at the carboxyl group to yield the desired tert-butyl ester derivative. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance efficiency and selectivity during these processes.

In terms of pharmaceutical applications, 4-(5-Bromo-4-methyl-thiazol-2-yl)-piperidine-1-carboxylic Acid tert-butyl ester holds promise as an intermediate for more complex drug molecules. Its structural versatility allows for further derivatization into libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques combined with computational modeling have been instrumental in identifying hits from such libraries. Once initial hits are identified, medicinal chemists can employ structure-based drug design (SBDD) approaches to refine lead compounds into optimized drug candidates.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking simulations have been used extensively to predict how our compound might bind to target proteins such as kinases or G-protein coupled receptors (GPCRs). These simulations help guide synthetic efforts by highlighting key interactions that need to be optimized for improved potency and selectivity. Additionally, quantum mechanical calculations provide insights into electronic properties that influence reactivity and binding affinity.

As research progresses, there is growing interest in developing drugs with improved pharmacokinetic profiles. Metabolic stability is particularly critical for ensuring that a drug remains active long enough within the body to exert its therapeutic effect. The tert-butyl ester group in our compound contributes to metabolic stability by protecting the carboxyl moiety from rapid hydrolysis under physiological conditions. This feature makes it an attractive choice for designing long-lasting drugs that require less frequent dosing.

The regulatory landscape also plays a significant role in advancing drug candidates like ours from discovery to market approval. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive preclinical data demonstrating safety and efficacy before approving new drugs. This includes animal studies evaluating toxicity profiles as well as human clinical trials assessing therapeutic benefits against specific diseases or conditions.

In conclusion,4-(5-Bromo - 4 - methyl - thiazol - 2 - yl) - piperidine - 1 - carboxylic Acid tert - Butyl Ester (CAS No . 1361116 - 63 - 3) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features , combined with promising preclinical data from related compounds , position it as a valuable scaffold for developing new treatments . As research continues , further exploration into its potential applications will undoubtedly expand our understanding of its therapeutic relevance .